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Introduction

Ostreogrycin B3 belongs to the streptogramin B class of antibiotics. Streptogramins are
composed of two structurally distinct groups: group A (e.g., Dalfopristin) and group B (e.g.,
Ostreogrycin B3, Quinupristin). While individually these compounds are often only
bacteriostatic, they act synergistically when used in combination, frequently resulting in potent
bactericidal activity.[1] This synergy is of significant clinical interest, particularly for treating
infections caused by multidrug-resistant Gram-positive bacteria, such as methicillin-resistant
Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium.[1]

The basis for this synergy lies in their cooperative binding to the bacterial 50S ribosomal
subunit. The binding of a group A streptogramin induces a conformational change in the
ribosome, which dramatically increases its affinity for the group B compound.[1][2] The
resulting stable antibiotic-ribosome complex blocks protein synthesis by inhibiting polypeptide
chain elongation and obstructing the peptide exit tunnel.[3][4]

These application notes provide detailed protocols for testing the synergistic activity of
Ostreogrycin B3 with a streptogramin A partner using two standard in vitro methods: the
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Checkerboard Assay and the Time-Kill Curve Assay.

Mechanism of Action: Streptogramin Synergy

The synergistic interaction between streptogramin A and B antibiotics occurs at the site of
protein synthesis within the bacterial ribosome.
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Caption: Synergistic binding of streptogramins to the 50S ribosome.

Experimental Protocols

Two primary methods are used to quantify antibiotic synergy in vitro.

Checkerboard Assay
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The checkerboard assay is a microdilution method used to determine the Fractional Inhibitory
Concentration (FIC) index, which quantifies the nature of the interaction between two
antimicrobial agents.[5][6]
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Expériment
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Determine Interaction Type
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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